Cas no 40899-73-8 (Tert-butyl-indol-1-yl-dimethylsilane)

Tert-butyl-indol-1-yl-dimethylsilane structure
40899-73-8 structure
Product Name:Tert-butyl-indol-1-yl-dimethylsilane
CAS No:40899-73-8
MF:C14H21NSi
MW:231.408744573593
CID:1512532
PubChem ID:10060091
Update Time:2025-04-21

Tert-butyl-indol-1-yl-dimethylsilane Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl-indol-1-yl-dimethylsilane
    • N-TBS-indole
    • 1-(tert-butyldimethylsilyl)-1H-indole
    • 1-[Dimethyl-(1,1-dimethylethyl)-silyl]-indol
    • N-tert-butyldimethylsilylindole
    • 1-(tert-butyldimethylsilyl)indole
    • 1-(dimethyl-t-butylsilyl)indole
    • SureCN3334605
    • 1-tert-butyldimethylsilylindole
    • N-TBS-indole; 1-(tert-butyldimethylsilyl)-1H-indole; 1-[Dimethyl-(1,1-dimethylethyl)-silyl]-indol; N-tert-butyldimethylsilylindole; 1-(tert-butyldimethylsilyl)indole; 1-(dimethyl-t-butylsilyl)indole; SureCN3334605; 1-tert-butyldimethylsilylindole;
    • N-(t-butyldimethylsilyl) indole
    • SY380525
    • SCHEMBL3334605
    • MFCD09834890
    • DTXSID50434952
    • HS-7350
    • 40899-73-8
    • MEOVARDOZULBTL-UHFFFAOYSA-N
    • Inchi: 1S/C14H21NSi/c1-14(2,3)16(4,5)15-11-10-12-8-6-7-9-13(12)15/h6-11H,1-5H3
    • InChI Key: MEOVARDOZULBTL-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)N1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 231.144326209g/mol
  • Monoisotopic Mass: 231.144326209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9Ų
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